Cas no 26787-63-3 (1,4-Pentanediol, 3-methyl-)

• Product Name: 1,4-Pentanediol, 3-methyl-
• CAS No: 26787-63-3
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 1428358
• Update Time: 2024-08-15

1,4-Pentanediol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanediol, 3-methyl-

• Inchi： 1S/C6H14O2/c1-5(3-4-7)6(2)8/h5-8H,3-4H2,1-2H3
• InChI Key： WOHXXIWTEHLCQK-UHFFFAOYSA-N
• SMILES： C(O)CC(C)C(O)C

Computed Properties

• Exact Mass: 118.09942

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 134 °C(Press: 20 Torr)
• PSA: 40.46
• pka: 14.98±0.20(Predicted)